Cas no 1087223-70-8 (1-Methoxy Amiodarone)

• Product Name: 1-Methoxy Amiodarone
• CAS No: 1087223-70-8
• MF: C₂₆H₃₁I₂NO₄
• MW: 675.338
• CID: 1063664
• PubChem ID: 71587928
• Update Time: 2025-05-23

1-Methoxy Amiodarone Chemical and Physical Properties

Names and Identifiers

• 1-Methoxy Amiodarone
• (4-(2-(Diethylamino)ethoxy)-3,5-diiodophenyl)-(2-(1-methoxybutyl)benzofuran-3-yl)methanone
• [4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]-[2-(1-methoxybutyl)-1-benzofuran-3-yl]methanone
• [2-[(1RS)-1-Methoxybutyl]benzofuran-3-yl][4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl]methanone
• [4-[2-(Diethylamino)ethoxy]-3,5-diiodophenyl][2-(1-methoxybutyl)-3-benzofuranyl]methanone
• UNII-9R0XOA5268
• 1087223-70-8
• CS-0450834
• G81131
• METHOXY AMIODARONE
• AMIODARONE HYDROCHLORIDE IMPURITY G [EP IMPURITY]
• Q27272927
• (+/-)-(4-(2-(Diethylamino)ethoxy)-3,5-diiodophenyl)(2-(1-methoxybutyl)benzofuran-3-yl)methanone
• (4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)(2-(1-methoxybutyl)benzofuran-3-yl)methanone
• (2-{2,6-DIIODO-4-[2-(1-METHOXYBUTYL)-1-BENZOFURAN-3-CARBONYL]PHENOXY}ETHYL)DIETHYLAMINE
• 9R0XOA5268
• [4-[2-(diethylamino)ethoxy]-3,5-diiodophenyl][2-[(1RS)-1-methoxybutyl]benzofuran-3-yl]methanone; Amiodarone Hydrochoride Imp. G (EP); 1-Methoxy Amiodarone; [2-[(1RS)-1-Methoxybutyl]benzofuran-3-yl][4-[2-(diethyl-amino)ethoxy]-3,5-diiodophenyl]methanone
• (2-((1RS)-1-Methoxybutyl)benzofuran-3-yl)(4-(2-(diethylamino)ethoxy)-3,5-diiodophenyl)methanone
• (4-(2-(Diethylamino)ethoxy)-3,5-diiodophenyl)(2-((1RS)-1-methoxybutyl)benzofuran-3-yl)methanone
• Amiodarone hydrochloride impurity G [EP]

• Inchi： InChI=1S/C26H31I2NO4/c1-5-10-22(31-4)26-23(18-11-8-9-12-21(18)33-26)24(30)17-15-19(27)25(20(28)16-17)32-14-13-29(6-2)7-3/h8-9,11-12,15-16,22H,5-7,10,13-14H2,1-4H3CopyCopied
• InChI Key： QDIGHYCNRQYPFR-UHFFFAOYSA-NCopyCopied
• SMILES： CCCC(c1c(c2ccccc2o1)C(=O)c3cc(c(c(c3)I)OCCN(CC)CC)I)OCCopyCopied

Computed Properties

• Exact Mass: 675.03400
• Monoisotopic Mass: 675.03425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 51.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 645.0±55.0 °C at 760 mmHg
• Flash Point: 343.9±31.5 °C
• PSA: 51.91000
• LogP: 7.08120
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

1-Methoxy Amiodarone Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on 1-Methoxy Amiodarone

Introduction to 1-Methoxy Amiodarone (CAS No. 1087223-70-8)

1-Methoxy Amiodarone, also known by its CAS number 1087223-70-8, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its potential applications in drug development and its unique chemical properties. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic interventions.

The structure of 1-Methoxy Amiodarone is characterized by a methoxy group attached to the amiodarone backbone, which introduces unique electronic and steric effects. These effects influence the compound's solubility, stability, and bioavailability, making it a promising candidate for drug delivery systems. Researchers have been particularly interested in how this modification enhances the compound's pharmacokinetic properties compared to its parent molecule.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions of 1-Methoxy Amiodarone. Studies using molecular docking techniques have revealed potential binding sites on key proteins involved in cardiovascular diseases, suggesting its potential as an antiarrhythmic agent. This aligns with earlier findings that highlighted the compound's ability to modulate ion channels, a critical factor in managing heart rhythm disorders.

In addition to its pharmacological applications, 1-Methoxy Amiodarone has shown promise in the field of radiopharmacy. Its ability to serve as a precursor for radiolabeled compounds has opened new avenues for diagnostic imaging techniques. Recent research has demonstrated the feasibility of using this compound in positron emission tomography (PET) imaging, offering a non-invasive method for assessing myocardial viability.

The synthesis of 1-Methoxy Amiodarone involves a multi-step process that includes nucleophilic substitution and oxidation reactions. These steps are carefully optimized to ensure high yield and purity, which are essential for downstream applications. The development of scalable synthesis protocols has been a focus area for chemists, aiming to meet the increasing demand for this compound in both research and clinical settings.

From a regulatory standpoint, 1-Methoxy Amiodarone is subject to rigorous safety assessments to ensure its suitability for therapeutic use. Recent toxicological studies have focused on evaluating its long-term effects on cellular systems, with particular emphasis on mitochondrial function given the compound's structural resemblance to known mitochondrial-targeting agents.

In conclusion, 1-Methoxy Amiodarone (CAS No. 1087223-70-8) represents a compelling area of research with diverse applications across medicine and biotechnology. As our understanding of its chemical properties and biological effects continues to grow, so does its potential to contribute significantly to the development of innovative treatments and diagnostic tools.